Cas no 21762-78-7 (6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one)
6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzothiazin-3(4H)-one,6-amino-
- 6-AMINO-2H-1,4-BENZOTHIAZIN-3(4H)-ONE
- 6-amino-2H-1,4-benzthiazin-3(4H)-one
- 6-amino-4H-1,4-benzothiazin-3-one
- 6-amino-2H,4H-benzo[e]1,4-thiazin-3-one
- 6-Amino-3,4-dihydro-2H-< 1,4> benzothiazin-3-one
- 6-amino-3,4-dihydro-3-oxo-2H(1,4)benzothiazine
- 6-Amino-4H-benzo[1,4]thiazin-3-on
- 6-amino-4H-benzo[1,4]thiazin-3-one
- AC1LEIV2
- AC1Q52FZ
- AN-829
- CTK4E7639
- Oprea1_714034
- SureCN395053
- 6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one
- SCHEMBL395053
- DTXSID30350722
- SR-01000534429-1
- VS-14457
- C91656
- A1-01399
- EN300-14296
- 21762-78-7
- 6-amino-2H-benzo[b][1,4]thiazin-3(4H)-one
- AKOS001106831
- F2124-0458
- Z57472207
- 6-Amino-1,4-benzothiazinn-3(4H)-one
- 6-amino-4H-1, 4-benzothiazin-3-one
- AN-829/25059006
- CS-0139234
- SR-01000534429
-
- Inchi: 1S/C8H8N2OS/c9-5-1-2-7-6(3-5)10-8(11)4-12-7/h1-3H,4,9H2,(H,10,11)
- InChI Key: OTAZYXUGSKFPHN-UHFFFAOYSA-N
- SMILES: S1CC(NC2C=C(C=CC1=2)N)=O
Computed Properties
- Exact Mass: 180.03584
- Monoisotopic Mass: 180.035734
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.4
- XLogP3: 0.7
Experimental Properties
- Density: 1.38
- Boiling Point: 443.1°Cat760mmHg
- Flash Point: 221.8°C
- Refractive Index: 1.686
- PSA: 55.12
6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A597560-25mg |
6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one |
21762-78-7 | 25mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A597560-50mg |
6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one |
21762-78-7 | 50mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A597560-250mg |
6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one |
21762-78-7 | 250mg |
$ 365.00 | 2022-06-08 | ||
| Chemenu | CM437576-250mg |
6-AMINO-2H-1,4-BENZOTHIAZIN-3(4H)-ONE |
21762-78-7 | 95%+ | 250mg |
$450 | 2022-09-29 | |
| Chemenu | CM437576-500mg |
6-AMINO-2H-1,4-BENZOTHIAZIN-3(4H)-ONE |
21762-78-7 | 95%+ | 500mg |
$501 | 2022-09-29 | |
| Chemenu | CM437576-1g |
6-AMINO-2H-1,4-BENZOTHIAZIN-3(4H)-ONE |
21762-78-7 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM437576-5g |
6-AMINO-2H-1,4-BENZOTHIAZIN-3(4H)-ONE |
21762-78-7 | 95%+ | 5g |
$*** | 2023-03-30 | |
| Enamine | EN300-14296-0.05g |
6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one |
21762-78-7 | 95.0% | 0.05g |
$72.0 | 2025-02-21 | |
| Enamine | EN300-14296-0.1g |
6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one |
21762-78-7 | 95.0% | 0.1g |
$108.0 | 2025-02-21 | |
| Enamine | EN300-14296-0.25g |
6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one |
21762-78-7 | 95.0% | 0.25g |
$154.0 | 2025-02-21 |
6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one
Introduction to 6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one (CAS No. 21762-78-7)
6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one, identified by its Chemical Abstracts Service (CAS) number 21762-78-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazine class, a structural motif known for its broad spectrum of biological activities. The benzothiazine scaffold is characterized by a fused ring system consisting of a benzene ring, a thiazole ring, and an amine group, which contributes to its unique chemical and pharmacological properties.
The significance of 6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one lies in its potential applications as a pharmacophore in drug discovery. The presence of both amino and carbonyl functional groups in its structure allows for diverse chemical modifications, enabling the synthesis of derivatives with enhanced biological activity. Recent advancements in computational chemistry and molecular modeling have facilitated the identification of novel analogs of this compound with improved pharmacokinetic profiles and reduced toxicity.
In the context of contemporary pharmaceutical research, 6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one has been explored for its potential role in modulating various biological pathways. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammation, cancer progression, and neurodegenerative diseases. The benzothiazine core is particularly recognized for its ability to interact with biological targets such as kinases and transcription factors, making it a valuable scaffold for developing small-molecule inhibitors.
One of the most compelling aspects of 6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one is its versatility in medicinal chemistry. Researchers have leveraged its structural features to design molecules that exhibit selective binding to specific therapeutic targets. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The ability to fine-tune the electronic and steric properties of the benzothiazine ring system has enabled the development of compounds with improved affinity and selectivity.
The synthesis of 6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Traditional methods typically involve cyclization reactions followed by functional group interconversions to achieve the desired product. However, modern synthetic approaches have incorporated catalytic systems that enhance reaction efficiency and minimize byproduct formation. These advancements not only streamline the production process but also make the synthesis more environmentally sustainable.
From a pharmacological perspective, 6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one has been investigated for its potential therapeutic applications in several disease models. In particular, its anti-inflammatory properties have been attributed to its ability to modulate cytokine production and inhibit inflammatory cascades. Preclinical studies have demonstrated that certain derivatives of this compound can attenuate acute and chronic inflammatory responses without significant side effects. This makes it an attractive candidate for developing novel anti-inflammatory agents.
The role of 6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one in oncology research is another area of intense interest. The benzothiazine scaffold has been reported to exhibit antitumor activity by interfering with key signaling pathways involved in cancer cell proliferation and survival. Mechanistic studies have revealed that this compound can induce apoptosis in cancer cells while sparing healthy tissues. Such findings underscore the importance of further exploring this compound as a lead molecule for anticancer drug development.
In addition to its therapeutic potential, 6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one has been studied for its neuroprotective effects. Emerging evidence suggests that this compound can mitigate neurodegenerative processes by protecting against oxidative stress and inhibiting neurotoxic protein aggregation. These properties make it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Ongoing research aims to optimize its pharmacological profile to enhance its efficacy as a neuroprotective agent.
The development of 6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one derivatives also benefits from advances in biocatalysis and green chemistry. Enzymatic approaches have been employed to introduce specific functional groups into the benzothiazine core with high precision and minimal environmental impact. These methods align with the growing emphasis on sustainable pharmaceutical practices and contribute to reducing the ecological footprint of drug development.
Future directions in the study of 6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one include exploring its interactions with complex biological systems using cutting-edge technologies such as CRISPR-Cas9 gene editing and organ-on-a-chip platforms. These innovative approaches will provide deeper insights into its mechanisms of action and help identify new therapeutic applications. Furthermore, collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical trials.
In conclusion,6-amino--{dihydro--{2H--{1},}--{4}--benzothiazi}--{n}--{3}-one} (CAS No.--{21762--{78}--{7}}) represents a promising scaffold with diverse pharmacological applications. Its unique structural features enable the design of molecules with tailored biological activities across multiple therapeutic areas including anti-inflammation, {cancer}, {neuroprotection}, {and beyond}. As research continues to uncover new insights into its mechanisms, this compound is poised to play an increasingly important role in modern medicine.
21762-78-7 (6-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)